Cas no 448208-16-0 (quinolin-8-yl quinoline-8-sulfonate)

• Product Name: quinolin-8-yl quinoline-8-sulfonate
• CAS No: 448208-16-0
• MF: C₁₈H₁₂N₂O₃S
• MW: 336.364482879639
• CID: 5924459
• PubChem ID: 2138749
• Update Time: 2025-06-08

quinolin-8-yl quinoline-8-sulfonate Chemical and Physical Properties

Names and Identifiers

• 8-quinolinyl 8-quinolinesulfonate
• 8-Quinolinesulfonic acid, 8-quinolinyl ester
• AKOS017100160
• AQ-390/13304634
• F1414-0516
• 448208-16-0
• quinolin-8-yl quinoline-8-sulfonate

• Inchi： 1S/C18H12N2O3S/c21-24(22,16-10-2-6-14-8-4-12-20-18(14)16)23-15-9-1-5-13-7-3-11-19-17(13)15/h1-12H
• InChI Key： ZAHHKEBJRWPYLQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2S(OC2=C3C(=CC=C2)C=CC=N3)(=O)=O)C=CC=1

Computed Properties

• Exact Mass: 336.05686342g/mol
• Monoisotopic Mass: 336.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 577.8±38.0 °C(Predicted)
• pka: 1.46±0.17(Predicted)

Additional information on quinolin-8-yl quinoline-8-sulfonate

Professional Introduction to Quinolin-8-yl Quinoline-8-sulfonate (CAS No. 448208-16-0)

Quinolin-8-yl quinoline-8-sulfonate, a compound with the chemical identifier CAS No. 448208-16-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This sulfonated derivative of quinoline has garnered considerable attention due to its unique structural properties and promising biological activities. The compound’s molecular framework, featuring two quinoline moieties linked through a sulfonate group, endows it with distinct chemical and pharmacological characteristics that make it a valuable candidate for further exploration in drug development.

The sulfonate functional group in quinolin-8-yl quinoline-8-sulfonate plays a pivotal role in modulating its interactions with biological targets. Sulfonates are well-known for their ability to enhance water solubility and binding affinity, which are critical factors in the design of bioactive molecules. This property is particularly advantageous in medicinal chemistry, where improving solubility can lead to better drug bioavailability and efficacy. The presence of two quinoline rings in the structure further contributes to its complexity and potential for diverse biological effects.

Recent studies have highlighted the therapeutic potential of quinoline derivatives in various disease models. Quinolines, as a class of heterocyclic compounds, have a long history of use in medicine, with examples such as chloroquine and primaquine demonstrating efficacy in treating malaria and other infectious diseases. The introduction of sulfonate groups into these structures has expanded their pharmacological repertoire, opening new avenues for therapeutic intervention. Quinolin-8-yl quinoline-8-sulfonate is no exception, showing promise in preclinical studies as an anti-inflammatory and anti-proliferative agent.

In vitro investigations have revealed that quinolin-8-yl quinoline-8-sulfonate exhibits notable activity against several types of cancer cells. Its mechanism of action appears to involve inhibition of key signaling pathways involved in tumor growth and survival. Specifically, research indicates that it can modulate the activity of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell proliferation. Additionally, the compound has shown potential in inhibiting angiogenesis, the process by which tumors develop new blood vessels to support their growth.

Beyond its anti-cancer properties, quinolin-8-yl quinoline-8-sulfonate has also been investigated for its immunomodulatory effects. Studies suggest that it can influence immune cell function by interacting with receptors on various immune cell types. This capability makes it a promising candidate for developing treatments for autoimmune diseases and chronic inflammatory conditions. The compound’s ability to modulate immune responses without excessive toxicity is particularly noteworthy and could lead to novel therapeutic strategies.

The synthesis of quinolin-8-yl quinoline-8-sulfonate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the core quinoline scaffold, while sulfonation reactions allow for the introduction of the sulfonate groups at specific positions. These synthetic approaches not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.

The pharmacokinetic profile of quinolin-8-yl quinoline-8-sulfonate is another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Preliminary studies indicate that it exhibits moderate oral bioavailability and a reasonable half-life, suggesting potential for effective systemic delivery. However, further research is needed to fully characterize its metabolic pathways and excretion kinetics. This information will be critical for designing dosing regimens that maximize therapeutic benefit while minimizing side effects.

In conclusion, quinolin-8-yl quinoline-8-sulfonate (CAS No. 448208-16-0) represents a compelling example of how structural modifications can enhance the biological activity of heterocyclic compounds. Its unique combination of properties makes it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it holds significant promise for addressing unmet medical needs across multiple therapeutic areas.